Cas no 2356427-89-7 (1-Amino-3-(2,2-dimethylpropyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-Amino-3-(2,2-dimethylpropyl)cyclobutane-1-carboxylic acid
• CAS No: 2356427-89-7
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD32860144
• CID: 5668000
• PubChem ID: 155822681
• Update Time: 2025-05-21

1-Amino-3-(2,2-dimethylpropyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2,2-dimethylpropyl)cyclobutane-1-carboxylic acid
• EN300-27147301
• 2356427-89-7
• 1-Amino-3-(2,2-dimethylpropyl)cyclobutane-1-carboxylic acid

• MDL： MFCD32860144
• Inchi： 1S/C10H19NO2/c1-9(2,3)4-7-5-10(11,6-7)8(12)13/h7H,4-6,11H2,1-3H3,(H,12,13)
• InChI Key： RWKCANSGJUNEAY-UHFFFAOYSA-N
• SMILES： OC(C1(CC(CC(C)(C)C)C1)N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 1-Amino-3-(2,2-dimethylpropyl)cyclobutane-1-carboxylic acid

Recent Advances in the Study of 1-Amino-3-(2,2-dimethylpropyl)cyclobutane-1-carboxylic acid (CAS: 2356427-89-7)

The compound 1-Amino-3-(2,2-dimethylpropyl)cyclobutane-1-carboxylic acid (CAS: 2356427-89-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclobutane derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for novel bioactive molecules.

One of the key areas of interest is the compound's role in the design of peptidomimetics. Researchers have explored its utility as a constrained amino acid analog, which can enhance the stability and bioavailability of peptide-based therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that incorporation of this cyclobutane derivative into peptide sequences improved resistance to enzymatic degradation, thereby extending their half-life in vivo. This finding is particularly relevant for the development of next-generation peptide drugs targeting metabolic disorders and oncology.

In addition to its applications in peptidomimetics, 1-Amino-3-(2,2-dimethylpropyl)cyclobutane-1-carboxylic acid has been investigated for its potential as a modulator of protein-protein interactions (PPIs). PPIs are notoriously difficult to target with small molecules, but the rigid cyclobutane scaffold of this compound offers a unique advantage. Recent computational and experimental studies have highlighted its ability to disrupt specific PPIs involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory therapeutics.

The synthesis of this compound has also been a focus of recent research. A novel, scalable synthetic route was reported in Organic Letters in early 2024, which significantly improved the yield and purity of the product. This advancement is expected to facilitate further preclinical and clinical studies, as larger quantities of the compound can now be produced more efficiently. The synthetic methodology involved a key cycloaddition reaction, followed by selective functionalization, showcasing the compound's versatility as a synthetic intermediate.

Pharmacokinetic studies of 1-Amino-3-(2,2-dimethylpropyl)cyclobutane-1-carboxylic acid have revealed favorable absorption and distribution profiles, with minimal off-target effects. These properties make it an attractive candidate for further drug development. Ongoing research is exploring its potential in central nervous system (CNS) disorders, given its ability to cross the blood-brain barrier. Preliminary data from animal models indicate neuroprotective effects, although further validation is required.

In conclusion, 1-Amino-3-(2,2-dimethylpropyl)cyclobutane-1-carboxylic acid (CAS: 2356427-89-7) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications in peptidomimetics, protein-protein interaction modulation, and drug discovery continue to expand, driven by recent advancements in synthesis and mechanistic understanding. Future studies are expected to further elucidate its therapeutic potential and optimize its properties for clinical use.